Cas no 1343317-78-1 (Azetidine, 1-[(chloromethyl)sulfonyl]-)

• Product Name: Azetidine, 1-[(chloromethyl)sulfonyl]-
• CAS No: 1343317-78-1
• MF: C₄H₈ClNO₂S
• MW: 169.629818916321
• CID: 5159228
• Update Time: 2025-05-23

Azetidine, 1-[(chloromethyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 1-chloromethanesulfonylazetidine
• 1-((Chloromethyl)sulfonyl)azetidine
• Azetidine, 1-[(chloromethyl)sulfonyl]-

• Inchi： 1S/C4H8ClNO2S/c5-4-9(7,8)6-2-1-3-6/h1-4H2
• InChI Key： FHNIQBKCHCPHQI-UHFFFAOYSA-N
• SMILES： ClCS(N1CCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 179
• XLogP3: 0.3
• Topological Polar Surface Area: 45.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on Azetidine, 1-[(chloromethyl)sulfonyl]-

Azetidine, 1-[(Chloromethyl)sulfonyl]-: A Comprehensive Overview

The compound Azetidine, 1-[(chloromethyl)sulfonyl]-, with the CAS number 1343317-78-1, is a highly specialized organic sulfur compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes an azetidine ring—a four-membered cyclic amine—and a sulfonyl group attached to a chloromethyl substituent. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of Azetidine, 1-[(chloromethyl)sulfonyl]- in the development of advanced materials, particularly in the synthesis of high-performance polymers. Researchers have demonstrated that this compound can serve as a versatile building block for constructing functional polymers with tailored properties, such as enhanced thermal stability and mechanical strength. These findings underscore its importance in modern materials science and its potential to revolutionize industries reliant on polymer-based products.

In addition to its role in polymer chemistry, Azetidine, 1-[(chloromethyl)sulfonyl]- has shown promise in drug discovery efforts. Its unique structure allows for interactions with biological systems, making it a candidate for the development of novel therapeutic agents. Recent investigations have explored its potential as a precursor for bioactive molecules, particularly those targeting specific cellular pathways. This research is ongoing, and further insights into its pharmacological properties are expected to emerge in the coming years.

The synthesis of Azetidine, 1-[(chloromethyl)sulfonyl]- involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the azetidine ring through cyclization reactions and the subsequent introduction of the sulfonyl group via nucleophilic substitution. These reactions are optimized to minimize side products and maximize the desired product's quality.

From an environmental perspective, understanding the degradation pathways of Azetidine, 1-[(chloromethyl)sulfonyl]- is crucial for assessing its ecological impact. Studies have shown that this compound undergoes hydrolysis under certain conditions, leading to the formation of less complex byproducts. These findings are essential for developing sustainable practices in its production and use.

In conclusion, Azetidine, 1-[(chloromethyl)sulfonyl]- stands as a testament to the ingenuity of modern chemistry. Its versatile structure and diverse applications position it as a key molecule in both academic research and industrial innovation. As research continues to uncover new facets of its properties and potential uses, this compound is poised to play an increasingly significant role in shaping the future of materials science and pharmaceutical development.